Cas no 28664-02-0 (Pinic Acid (Diastereomeric Mixture))

• Product Name: Pinic Acid (Diastereomeric Mixture)
• CAS No: 28664-02-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 257519
• PubChem ID: 10131
• Update Time: 2025-06-09

Pinic Acid (Diastereomeric Mixture) Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid,3-carboxy-2,2-dimethyl-
• Pinic Acid (Diastereomeric Mixture)
• Pinic acid
• (+-)-(3-Carboxy-2,2-dimethyl-cyclobutyl)-essigsaeure
• (3-carboxy-2,2-dimethyl-cyclobutyl)-acetic acid
• (3-Carboxy-2,2-dimethyl-cyclobutyl)-essigsaeure
• 1,1-DIMETHYLDIBORANE
• 1.1-dimethyl borane(6)
• 1.1-Dimethylboran(6)
• 1.1-Dimethyl-cyclobutan-carbonsaeure-(2)-essigsaeure-(4)
• 2,2-Dimethyl-3-carboxymethyl-cyclobutan-carbonsaeure-(1)
• AGN-PC-01V9HN
• CTK8H2107
• CHEMBL1864627
• 473-73-4
• 3-(Carboxymethyl)-2,2-dimethylcyclobutanecarboxylic acid
• NSC-2802
• Cis-Pinic Acid
• HMS3091H21
• AKOS006274145
• CYCLOBUTANEACETIC ACID, 3-CARBOXY-2,2-DIMETHYL-
• 3-Carboxy-2,2-dimethyl-cyclobutaneacetic acid
• Cyclobutaneacetic acid, 3-carboxy-2,2-dimethyl-, (1R,3S)-rel-(+)-
• NSC2802
• SMR001547170
• 61774-58-1
• 3-(carboxymethyl)-2,2-dimethylcyclobutane-1-carboxylic acid
• Q2823299
• DTXSID20951323
• SCHEMBL6152852
• MLS002637644
• 28664-02-0
• 3-Carboxy-2,2-dimethyl-cyclobutaneacetic acid; NSC 2802
• DS-016560
• acetic acid, 2-(3-carboxy-2,2-dimethylcyclobutyl)-

• Inchi： 1S/C9H14O4/c1-9(2)5(4-7(10)11)3-6(9)8(12)13/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： LEVONNIFUFSRKZ-UHFFFAOYSA-N
• SMILES： OC(C1CC(CC(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.20800

Additional information on Pinic Acid (Diastereomeric Mixture)

Recent Advances in the Study of Pinic Acid (Diastereomeric Mixture) and Its Applications in Chemical Biomedicine

The compound with CAS number 28664-02-0, commonly known as Pinic Acid (Diastereomeric Mixture), has garnered significant attention in the field of chemical biomedicine due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and pharmacological effects, making it a promising candidate for drug development and other biomedical applications.

Pinic Acid, a derivative of terpenoid compounds, is known for its diastereomeric mixture, which presents both challenges and opportunities in its isolation and characterization. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), to separate and analyze its diastereomers. These efforts have provided deeper insights into the compound's stereochemical configuration and its implications for biological activity.

In a recent study published in the Journal of Medicinal Chemistry, the anti-inflammatory properties of Pinic Acid (Diastereomeric Mixture) were investigated. The results demonstrated that the compound exhibits significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, molecular docking studies revealed that Pinic Acid interacts with key inflammatory signaling pathways, providing a mechanistic basis for its observed effects.

Another area of interest is the role of Pinic Acid in antimicrobial therapy. A 2023 study in the European Journal of Pharmacology highlighted its efficacy against multi-drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes. These findings underscore the potential of Pinic Acid as a scaffold for designing new antimicrobial agents.

Beyond its therapeutic potential, Pinic Acid has also been explored for its applications in drug delivery systems. Researchers have synthesized nanoparticles functionalized with Pinic Acid to enhance the solubility and bioavailability of poorly water-soluble drugs. Preliminary results indicate that these formulations improve drug release profiles and target specificity, offering a promising strategy for personalized medicine.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Pinic Acid (Diastereomeric Mixture). Current synthetic routes often yield low quantities of the desired diastereomers, necessitating further optimization. Additionally, the compound's stability under physiological conditions requires thorough investigation to ensure its suitability for clinical applications.

In conclusion, Pinic Acid (Diastereomeric Mixture) represents a versatile and promising compound in the realm of chemical biomedicine. Its diverse biological activities, coupled with ongoing advancements in synthetic and analytical techniques, position it as a valuable candidate for future research and development. Continued efforts to address existing challenges will be crucial in unlocking its full potential for therapeutic and biomedical applications.